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Compound of Interest

Compound Name: Melatonin-d3

Cat. No.: B12417793 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

melatonin in various biological matrices is crucial for pharmacokinetic studies, clinical

diagnostics, and product formulation. The use of a deuterated internal standard, such as

Melatonin-d3, is a widely accepted practice in mass spectrometry-based methods to ensure

the highest accuracy and precision by correcting for matrix effects and variability in sample

processing. This guide provides a comparative overview of the linearity and detection ranges of

common analytical methods that employ Melatonin-d3 for the quantification of melatonin.

Quantitative Data Summary
The following table summarizes the performance characteristics of various analytical methods

for melatonin quantification, with a focus on their linearity and range of detection. These

methods utilize Melatonin-d3 as an internal standard to enhance reliability.
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Method Matrix
Linearity
Range

Correlation
Coefficient
(R²)

Lower Limit
of
Quantificati
on (LLOQ)

Upper Limit
of
Quantificati
on (ULOQ)

UHPLC-

HRAM MS

Dietary

Supplements

10 - 200

ng/mL
≥ 0.99 10 ng/mL 200 ng/mL

LC-MS/MS
Human

Plasma

10 pg/mL -

100 ng/mL
0.998 10 pg/mL 100 ng/mL

LC-MS/MS Milk 1 - 150 pg/mL > 0.99 1 pg/mL 150 pg/mL

HPLC-PDA Nanoparticles
10 - 100

µg/mL
Not Specified 78.7 ng/mL 100 µg/mL

UHPLC-

qTOFMS
Hypnotics Not Specified > 0.97 < 1 mg/kg Not Specified

LC-MS/MS
Human

Saliva
Not Specified Not Specified 0.8 pg/mL Not Specified

Detailed Experimental Protocols
The methodologies outlined below are representative of the common procedures used for the

quantification of melatonin with Melatonin-d3 as an internal standard.

Ultra-High-Performance Liquid Chromatography-High
Resolution Accurate Mass Spectrometry (UHPLC-HRAM
MS)
This method is particularly useful for complex matrices such as herbal dietary supplements.

Sample Preparation:

Standard stock solutions of melatonin and Melatonin-d3 (e.g., 5 mg/mL) are prepared in

methanol and stored at -20°C in the dark.[1]
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Working solutions are prepared by serial dilution from the stock solutions in a methanol-

water (50:50 v/v) mixture.[1]

For solid samples, an extraction is performed, followed by dilution in the same methanol-

water mixture to bring the concentration within the calibration range.[1]

Chromatography:

A UHPLC system is used for separation. The mobile phase and gradient will be optimized

for the specific column and matrix.

Mass Spectrometry:

Detection is performed using a high-resolution accurate mass spectrometer.

Quantification is based on the ratio of the peak area of melatonin to the peak area of the

Melatonin-d3 internal standard.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS is a highly sensitive and specific method commonly used for the analysis of

melatonin in biological fluids like plasma and milk.[2][3]

Sample Preparation (Protein Precipitation for Plasma):

A fixed amount of Melatonin-d3 internal standard is added to the plasma sample.[3]

Proteins are precipitated by adding a solvent like acetonitrile.[3]

The sample is vortexed and then centrifuged to pellet the precipitated proteins.

The supernatant is collected, and may be evaporated and reconstituted in the mobile

phase before injection.

Sample Preparation (Liquid-Liquid Extraction for Milk):

Melatonin-d3 internal standard is added to the milk sample.[2]
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Extraction is performed using an organic solvent such as dichloromethane.[2]

The organic layer is separated, evaporated to dryness, and the residue is reconstituted in

a suitable solvent for injection.[2]

Chromatography:

Separation is typically achieved on a C18 column.[2][3]

The mobile phase often consists of a mixture of an aqueous solution with a weak acid

(e.g., formic acid) and an organic solvent like methanol or acetonitrile.[3][4]

Mass Spectrometry:

A triple quadrupole mass spectrometer is operated in Multiple Reaction Monitoring (MRM)

mode to monitor specific precursor-to-product ion transitions for both melatonin and

Melatonin-d3.[3]

Experimental Workflow
The following diagram illustrates a typical workflow for the quantification of melatonin using LC-

MS/MS with Melatonin-d3 as an internal standard.
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Caption: Workflow for Melatonin Analysis using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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